Cas no 103955-67-5 (5,5-Dichloro-4-hydroxy-1-(3-hydroxy-5-methoxyphenyl)-2-pentanone; (R)-form)

• Product Name: 5,5-Dichloro-4-hydroxy-1-(3-hydroxy-5-methoxyphenyl)-2-pentanone; (R)-form
• CAS No: 103955-67-5
• MF: C₁₂H₁₄Cl₂O₄
• MW: 293.143162250519
• CID: 173715
• Update Time: 2024-02-29

5,5-Dichloro-4-hydroxy-1-(3-hydroxy-5-methoxyphenyl)-2-pentanone; (R)-form Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,5,5-dichloro-4-hydroxy-1-(3-hydroxy-5-methoxyphenyl)-, (+)-
• Citreovirone
• (+)-5,5-Dichloro-4-hydroxy-1-(3-hydroxy-5-methoxyphenyl)-2-pentanone
• 5,5-Dichloro-4-hydroxy-1-(3-hydroxy-5-methoxyphenyl)-2-pentanone, 9CI
• CID 102115407
• 5,5-Dichloro-4-hydroxy-1-(3-hydroxy-5-methoxyphenyl)-2-pentanone; (R)-form

• Inchi： 1S/C12H14Cl2O4/c1-18-10-4-7(2-8(15)5-10)3-9(16)6-11(17)12(13)14/h2,4-5,11-12,15,17H,3,6H2,1H3
• InChI Key： ASUNQAFARHTUFP-UHFFFAOYSA-N
• SMILES： ClC(C(CC(CC1C=C(C=C(C=1)OC)O)=O)O)Cl

Computed Properties

• Exact Mass: 292.027
• Monoisotopic Mass: 292.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols